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Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784 Get Quote

An In-depth Technical Guide to the Laboratory Synthesis and Purification of Acid Violet 7

Introduction
Acid Violet 7 (C.I. 18055) is a synthetic monoazo dye characterized by its vibrant violet color

and its application in various industries, including textiles, leather, paper, and cosmetics.[1][2]

For laboratory purposes, particularly in biological staining and as a reference standard in

analytical studies, a high-purity sample is often required.[1][3] This guide provides a

comprehensive overview of the synthesis and subsequent purification of Acid Violet 7 for use

in research and development settings.

The synthesis is based on a classical azo coupling reaction, a cornerstone of dye chemistry.

The process involves two main stages: the diazotization of an aromatic amine followed by its

coupling with a suitable coupling agent.[1] In the case of Acid Violet 7, the synthesis route

employs the diazotization of N-(4-aminophenyl)acetamide (p-aminoacetanilide) and its

subsequent coupling with 4-Acetamido-5-hydroxynaphthalene-2,7-disulfonic acid (N-acetyl H

acid).

Purification of the crude product is critical to remove unreacted starting materials, by-products,

and inorganic salts. Recrystallization is the most common and effective method for purifying

solid organic compounds like Acid Violet 7. This technique relies on the principle that the

solubility of the desired compound and its impurities differ in a given solvent at different

temperatures.
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Chemical and Physical Properties
A summary of the key properties of Acid Violet 7 is presented below. Understanding these

properties is crucial for its synthesis, handling, and application.

Property Value Reference

IUPAC Name

Disodium 5-acetamido-3-[(4-

acetamidophenyl)diazenyl]-4-

hydroxynaphthalene-2,7-

disulfonate

C.I. Name Acid Violet 7, C.I. 18055

CAS Number 4321-69-1

Molecular Formula C20H16N4Na2O9S2

Molecular Weight 566.47 g/mol

Appearance Violet or deep red powder

Solubility
Soluble in water; insoluble in

most organic solvents

Maximum Absorption (λmax) 520 nm (in water)

Synthesis of Acid Violet 7
The synthesis of Acid Violet 7 is a two-step process involving the formation of a diazonium salt

from p-aminoacetanilide, which then couples with N-acetyl H acid to form the final azo dye.

Synthesis Workflow
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Crude Acid Violet 7
(Filter Cake)

Dissolve in
Minimum Hot Water

Hot Gravity Filtration
(Optional: removes insolubles)

Slow Cooling
(Room Temp -> Ice Bath)

Vacuum Filtration

Wash Crystals
(Cold Water/Ethanol)

Dry Crystals
(Oven or Desiccator)

Pure Acid Violet 7
Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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